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Standard Operating Procedure: Handling and
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Compound of Interest

Compound Name: Streptol

Cat. No.: B1238324

This document provides essential safety and logistical information for the handling and disposal
of Streptol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals. Adherence to these guidelines is mandatory to ensure personal
safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Streptol is a potent compound requiring stringent handling protocols. The primary routes of
exposure are inhalation, skin contact, and eye contact. The following Personal Protective
Equipment (PPE) is mandatory when handling Streptol in any form (powder or solution).

Table 1: Required Personal Protective Equipment (PPE) for Streptol Handling
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Body Part Required PPE Specifications

NIOSH-approved N95 or

higher for powders. For volatile
Respiratory Respirator solutions, a full-face respirator

with appropriate organic vapor

cartridges is required.

Chemical splash goggles are

mandatory. A face shield must

be used in addition to goggles
Eyes Safety Goggles )

when handling larger

quantities (>1g) or when there

is a significant splash risk.

Double-gloving with nitrile

gloves is required. The outer

glove should be changed
Hands Gloves ) )

immediately upon

contamination. Check for tears

and degradation before use.

A dedicated, disposable lab

coat is required. The lab coat
Body Lab Coat

must be buttoned and have

tight-fitting cuffs.

Safe Handling and Operational Plan

2.1. Preparation and Engineering Controls:

o All handling of powdered Streptol must be conducted within a certified chemical fume hood
or a biological safety cabinet to prevent inhalation exposure.

o Ensure a calibrated analytical balance is available within the containment area.

o Prepare all necessary equipment (spatulas, weigh boats, vials, solvents) before introducing
Streptol into the work area.
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» An emergency eyewash station and safety shower must be accessible within a 10-second
travel distance.

2.2. Step-by-Step Handling Procedure:

» Don PPE: Put on all required PPE as specified in Table 1 before entering the designated
handling area.

o Prepare Workspace: Place a disposable absorbent bench liner in the fume hood to contain
any potential spills.

e Weighing Streptol:

o Carefully transfer the required amount of Streptol from the stock container to a weigh boat
using a dedicated spatula.

o Avoid creating dust. If dust is generated, gently mist the area with a 70% ethanol solution
to dampen the powder.

o Close the stock container immediately after use and wipe it down with a damp cloth before
returning it to storage.

e Solubilization:
o Add the solvent to the vessel containing the weighed Streptol.

o Gently swirl or vortex to dissolve. Avoid sonication unless specified in the experimental
protocol, as it may generate aerosols.

e Post-Handling:

o Wipe down all surfaces and equipment within the fume hood with a deactivating solution
(e.g., 10% bleach solution followed by 70% ethanol), if compatible with the equipment.

o Carefully remove the outer pair of gloves and dispose of them as hazardous waste.

o Remove the remaining PPE in the designated doffing area.
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Disposal Plan

All materials contaminated with Streptol are considered hazardous waste and must be
disposed of accordingly.

» Solid Waste: Contaminated gloves, weigh boats, pipette tips, and disposable lab coats must
be placed in a clearly labeled hazardous waste bag within the fume hood.

o Liquid Waste: Unused solutions containing Streptol must be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams unless compatibility has been confirmed.

o Sharps: Needles and other contaminated sharps must be disposed of in a designated sharps
container for hazardous materials.

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

e Spill:

o Small Spill (inside fume hood): Cover the spill with an absorbent material, gently apply a
deactivating solution, and wipe clean. Dispose of all materials as hazardous waste.

o Large Spill (outside fume hood): Evacuate the area immediately. Alert laboratory personnel
and the safety officer. Do not attempt to clean up the spill without appropriate respiratory
protection and training.

Diagrams
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Start: Prepare for Handling

1. Don Required PPE
(Double Gloves, Goggles, Lab Coat, Respirator)

i

2. Prepare Chemical Fume Hood
(Place absorbent liner)

i

3. Weigh Streptol Powder
(Minimize dust generation)

i

4. Solubilize Streptol
(Add solvent and mix gently)

i

5. Perform Experimental Procedure

i

6. Segregate and Dispose of Waste
(Solid, Liquid, Sharps)

i

7. Clean and Decontaminate Work Area

i

8. Doff PPE in Designated Area

End: Complete Decontamination

Click to download full resolution via product page

Caption: Workflow for the safe handling of Streptol, from preparation to final decontamination.
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 To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Streptol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238324#personal-protective-equipment-for-
handling-streptol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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